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Compound of Interest

Compound Name: di-n-butylbis(1-thioglycerol)tin

CAS No.: 68298-38-4

Cat. No.: B1599764

Get Quote

Executive Summary
This application note details the protocol for synthesizing high-molecular-weight aliphatic and

aromatic polyesters using Di-n-butylbis(1-thioglycerol)tin (CAS 68298-38-4). Unlike

conventional catalysts such as antimony trioxide or stannous octoate, this organotin

mercaptide species offers a unique balance of hydrolytic stability and low extractability, making

it a critical candidate for biomedical and food-contact applications where catalyst leaching is a

regulatory concern.

Key Advantages[1][2]
Thermal Stability: Remains active at melt polymerization temperatures (>200°C) without

significant degradation.

Low Extractability: The thioglycerol ligand facilitates tight binding or incorporation into the

polymer matrix, significantly reducing metal leaching in aqueous or lipid environments.

Color Retention: Reduced side reactions (e.g., thermal oxidation) compared to titanium-

based alkoxides, yielding polymers with high optical clarity.
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Chemical Profile & Mechanism[3]
Catalyst Specifications

Property Specification

Chemical Name Di-n-butylbis(1-thioglycerol)tin

Synonyms Dibutyltin bis(2,3-dihydroxypropylmercaptide)

CAS Number 68298-38-4

Molecular Formula C₁₄H₃₂O₄S₂Sn

Molecular Weight 447.2 g/mol

Appearance Viscous, clear to pale yellow liquid

Sn Content ~26.5%

Solubility
Soluble in alcohols, esters, and common

organic solvents; reactive with moisture.

Mechanistic Pathway
The catalysis proceeds via a coordination-insertion mechanism typical of organotins, but with

distinct kinetics due to the sulfur-tin bond.

Coordination: The carbonyl oxygen of the ester/acid monomer coordinates to the

electrophilic Lewis acidic Tin (Sn) center.

Ligand Exchange (Initiation): The hydroxyl group of the diol monomer attacks the

coordinated carbonyl. The thioglycerol ligand may partially dissociate or remain bound,

stabilizing the transition state.

Transesterification: The tin species facilitates the nucleophilic attack of the alcohol on the

ester linkage, releasing the volatile byproduct (water or alcohol) and extending the polymer

chain.
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Figure 1: Simplified Coordination-Insertion Cycle for Organotin-Catalyzed Polyesterification

Pre-Catalyst
(Bu2Sn(SR)2)

Activated Complex
(Sn---O=C)+ Monomer (RCOOH/RCOOR')

Transition State
(Tetrahedral Intermediate)

+ Diol (R''OH)

Polyester Chain
(+ H2O/ROH)

Elimination

Regeneration

Click to download full resolution via product page

Experimental Protocol
Materials & Equipment

Monomers: Adipic Acid (AA) and 1,6-Hexanediol (HD) [Example for Poly(hexamethylene

adipate)].

Catalyst: Di-n-butylbis(1-thioglycerol)tin (0.05 – 0.1 wt% relative to total monomer mass).

Reactor: 3-Neck Round Bottom Flask (250 mL) or Benchtop Stainless Steel Autoclave.

Accessories: Mechanical overhead stirrer (high torque), Dean-Stark trap (or vacuum line),

Nitrogen inlet, Heating mantle/Oil bath.

Synthesis Workflow: Melt Polycondensation
Phase 1: Esterification (Oligomerization)

Charge: Add 1.0 eq of Adipic Acid and 1.1 eq of 1,6-Hexanediol (excess diol compensates

for volatility) to the reactor.

Inerting: Purge the system with dry Nitrogen (

) for 15 minutes to remove oxygen.

Melting: Heat to 160°C under continuous stirring (150 RPM).

Catalyst Addition: Once the melt is clear, inject Di-n-butylbis(1-thioglycerol)tin (0.1 wt%).

Note: Adding catalyst early ensures homogenous distribution before viscosity builds.
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Reaction: Increase temp to 190°C. Water byproduct will begin to distill.[1][2] Maintain for 2-4

hours until >95% of theoretical water is collected.

Phase 2: Polycondensation (Molecular Weight Build)
Temp Ramp: Increase temperature to 220°C - 240°C.

Vacuum Application: Gradually apply vacuum to prevent bumping. Target pressure: < 1 mbar

(0.75 Torr).

Critical Step: High vacuum is essential to remove excess diol and drive the equilibrium

toward high molecular weight (

).

Finishing: Maintain vacuum and temperature for 2-5 hours. Monitor torque on the stirrer; stop

reaction when torque plateaus (indicating max viscosity).

Discharge: Break vacuum with

, pour polymer melt onto a Teflon sheet or into a water bath for quenching.
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Figure 2: Melt Polycondensation Workflow
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Characterization & Quality Control
Molecular Weight Analysis (GPC)
Dissolve 5 mg of polymer in THF or Chloroform. Analyze via Gel Permeation Chromatography

(GPC) against Polystyrene standards.
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Target

: 20,000 – 60,000 g/mol

PDI (Polydispersity Index): 1.8 – 2.2 (Typical for step-growth polymerization).

Thermal Properties (DSC)
Perform Differential Scanning Calorimetry (DSC) from -50°C to 200°C at 10°C/min.

: Verify glass transition temperature matches theoretical values (e.g., ~ -60°C for PCL, ~60°C
for PLA).

: Check for sharp melting peaks indicating crystallinity.

Residual Tin Analysis (ICP-MS)
Critical for biomedical applications.

Digest 100 mg polymer sample in

.

Analyze via Inductively Coupled Plasma Mass Spectrometry (ICP-MS).

Limit: < 5 ppm (or as per specific regulatory requirement).

Troubleshooting Guide
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Issue Probable Cause Corrective Action

Low Molecular Weight
Insufficient vacuum or moisture

ingress.

Check vacuum seals (<1

mbar). Ensure monomers are

pre-dried (<50 ppm water).

Discoloration (Yellowing)
Thermal degradation or

oxidation.

Reduce max temp by 10°C.

Ensure strict

blanket. Verify catalyst purity.

[3]

Slow Reaction Rate Catalyst deactivation.

Increase catalyst load to 0.15

wt%. Ensure thioglycerol

ligand is not interfering with

specific monomers.

Haze/Cloudiness
Catalyst precipitation or

crystallization.

This catalyst is generally

compatible, but if haze occurs,

filter melt or reduce loading.

Safety & Handling (E-E-A-T)
WARNING: Organotin compounds are toxic.

Hazards: Toxic if swallowed, in contact with skin, or inhaled.[4][5] Causes skin and eye

irritation.[5][6][7]

Controls: Handle in a fume hood. Wear nitrile gloves, safety goggles, and lab coat.

Disposal: Collect all waste in dedicated "Heavy Metal/Organotin" waste streams. Do not pour

down the drain.

Specific Note: The 1-thioglycerol ligand can release mercaptan-like odors; ensure adequate

ventilation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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